Cas no 1269293-22-2 (6-Bromochroman-3-carbonitrile)
6-Bromochroman-3-carbonitrile structure
Product Name:6-Bromochroman-3-carbonitrile
CAS No:1269293-22-2
MF:C10H8BrNO
MW:238.08062171936
CID:1083857
PubChem ID:73553647
Update Time:2025-04-20
6-Bromochroman-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromochroman-3-carbonitrile
- 6-bromo-3,4-dihydro-2H-chromene-3-carbonitrile
- 1269293-22-2
- 6-BROMO-3,4-DIHYDRO-2H-1-BENZOPYRAN-3-CARBONITRILE
-
- Inchi: 1S/C10H8BrNO/c11-9-1-2-10-8(4-9)3-7(5-12)6-13-10/h1-2,4,7H,3,6H2
- InChI Key: KSIUJGZHDTVVQC-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)CC(C#N)CO2
Computed Properties
- Exact Mass: 236.97893g/mol
- Monoisotopic Mass: 236.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 33Ų
6-Bromochroman-3-carbonitrile Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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